Cas no 477502-88-8 (N-(1-benzothiophen-5-yl)-2,2-diphenylacetamide)

• Product Name: N-(1-benzothiophen-5-yl)-2,2-diphenylacetamide
• CAS No: 477502-88-8
• MF: C₂₂H₁₇NOS
• MW: 343.441484212875
• CID: 5804997
• PubChem ID: 3632850
• Update Time: 2025-05-20

N-(1-benzothiophen-5-yl)-2,2-diphenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(benzo[b]thiophen-5-yl)-2,2-diphenylacetamide
• Benzeneacetamide, N-benzo[b]thien-5-yl-α-phenyl-
• F0817-0052
• AKOS024600572
• 477502-88-8
• N-(1-benzothiophen-5-yl)-2,2-diphenylacetamide
• Oprea1_826080

• Inchi： 1S/C22H17NOS/c24-22(23-19-11-12-20-18(15-19)13-14-25-20)21(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-15,21H,(H,23,24)
• InChI Key： VRNOGDOXPYFJEX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2SC=CC2=C1)(=O)C(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 343.10308534g/mol
• Monoisotopic Mass: 343.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• Boiling Point: 588.0±45.0 °C(Predicted)
• pka: 13.83±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-(1-benzothiophen-5-yl)-2,2-diphenylacetamide

Introduction to N-(1-benzothiophen-5-yl)-2,2-diphenylacetamide (CAS No. 477502-88-8)

N-(1-benzothiophen-5-yl)-2,2-diphenylacetamide, identified by its Chemical Abstracts Service (CAS) number 477502-88-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides, characterized by its amide functional group (-CONH-) and a benzothiophene moiety, which is a fused heterocyclic structure consisting of a benzene ring and a thiophene ring. The presence of these structural features imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The benzothiophene scaffold is particularly noteworthy due to its prevalence in numerous bioactive molecules. It has been extensively studied for its role in modulating various biological pathways, including those relevant to neurological disorders, cancer, and inflammation. The incorporation of the benzothiophene ring into N-(1-benzothiophen-5-yl)-2,2-diphenylacetamide enhances its potential as a pharmacophore, enabling interactions with specific target proteins and enzymes. This structural motif is known to exhibit favorable pharmacokinetic properties, such as solubility and metabolic stability, which are crucial for the development of effective therapeutic agents.

The amide group in N-(1-benzothiophen-5-yl)-2,2-diphenylacetamide contributes to the compound's reactivity and functionality. Amides are versatile intermediates in organic synthesis and are frequently employed in the design of bioactive molecules due to their ability to form hydrogen bonds and participate in various chemical reactions. The diphenylacetyl moiety further enhances the compound's complexity and potential for selective binding to biological targets. This combination of structural elements suggests that N-(1-benzothiophen-5-yl)-2,2-diphenylacetamide may exhibit multiple modes of action, making it a valuable scaffold for medicinal chemistry investigations.

In recent years, there has been growing interest in the development of novel therapeutic agents based on heterocyclic compounds. The benzothiophene derivative N-(1-benzothiophen-5-yl)-2,2-diphenylacetamide is no exception. Several studies have highlighted its potential in addressing challenging medical conditions by targeting key pathological mechanisms. For instance, research has indicated that this compound may interfere with signaling pathways involved in cancer cell proliferation and survival. Additionally, its ability to modulate inflammatory responses has been explored in preclinical models, suggesting its utility in treating chronic inflammatory diseases.

The synthesis of N-(1-benzothiophen-5-yl)-2,2-diphenylacetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the benzothiophene ring typically begins with the formation of a thioether linkage followed by cyclization under appropriate conditions. Subsequent functionalization steps introduce the amide group and the diphenylacetyl moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

The pharmacological profile of N-(1-benzothiophen-5-yl)-2,2-diphenylacetamide is being actively investigated in academic and industrial research settings. Initial studies have demonstrated its ability to interact with specific receptors and enzymes, leading to desirable biological effects. For example, binding assays have revealed that this compound may bind to certain G-protein coupled receptors (GPCRs), which are involved in transmitting signals within cells. Furthermore, preliminary toxicology studies have shown that it exhibits acceptable safety margins at therapeutic doses.

The potential therapeutic applications of N-(1-benzothiophen-5-ylyl)-2,2-diphenylacetamide are broadening as more research emerges. Beyond its anti-cancer and anti-inflammatory properties, there is evidence suggesting its efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The benzothiophene moiety is known to cross the blood-brain barrier efficiently, which is essential for central nervous system (CNS) drug delivery. This characteristic makes N-(1-benzothiophen-5-ylyl)-2-diphenylacetamide a promising candidate for further development as a CNS-targeting agent.

The development of new drugs is often hampered by challenges such as poor bioavailability and rapid metabolic clearance. However, N-(1-benzothiophen-ylyl)-diphenylacetamide has shown promise in overcoming these issues through structural modifications aimed at improving pharmacokinetic properties. For instance, incorporating fluorine atoms or other halogen substituents can enhance metabolic stability while maintaining biological activity. Additionally, computational modeling techniques have been utilized to optimize the molecular structure for better solubility and target affinity.

The future direction of research on N-(1-benzothiophen-ylyl)-diphenylacetamide includes exploring its mechanism of action at a molecular level through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed insights into how the compound interacts with biological targets at an atomic resolution level. Such information is crucial for designing next-generation derivatives with improved efficacy and reduced side effects.

In conclusion,N-(1-benzothiophen-ylyl)-diphenylacetamide represents an exciting opportunity for pharmaceutical innovation due to its unique structural featuresand promising biological activities.Combining advances insynthetic chemistrywith deepening understandingsofbiological pathwayswill likely leadto noveltherapeutic agents that address unmet medical needs.The continued explorationofthiscompoundandrelated derivativesholds greatpotentialforimprovinghumanhealthandwell-being.